Cas no 2870660-55-0 (1-(benzyloxy)carbonyl-5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid
• CAS No: 2870660-55-0
• MF: C₁₈H₁₆N₂O₅
• MW: 340.330044746399
• CID: 5654252
• PubChem ID: 165993368
• Update Time: 2025-10-10

1-(benzyloxy)carbonyl-5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylmethyl) 2,3,4,5-tetrahydro-5-oxo-1H-1,4-benzodiazepine-1,7-dicarboxylate (ACI)
• 1H-1,4-Benzodiazepine-1,7-dicarboxylic acid, 2,3,4,5-tetrahydro-5-oxo-, 1-(phenylmethyl) ester (ACI)
• 1-(benzyloxy)carbonyl-5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid

• Inchi： 1S/C18H16N2O5/c21-16-14-10-13(17(22)23)6-7-15(14)20(9-8-19-16)18(24)25-11-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2,(H,19,21)(H,22,23)
• InChI Key： GITFJUUXUFLADH-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2C(NCCN(C2=CC=1)C(OCC1C=CC=CC=1)=O)=O)O

Additional information on 1-(benzyloxy)carbonyl-5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid

Research Briefing on 1-(benzyloxy)carbonyl-5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid (CAS: 2870660-55-0)

1-(benzyloxy)carbonyl-5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid (CAS: 2870660-55-0) is a benzodiazepine derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This compound belongs to the 1,4-benzodiazepine class, which is known for its broad pharmacological activities, including anxiolytic, sedative, and muscle relaxant properties. The presence of both a carboxylic acid and a benzyloxycarbonyl (Cbz) protecting group in its structure makes it a valuable scaffold for further chemical modifications and the synthesis of novel bioactive molecules.

Recent studies have focused on the synthetic routes and applications of this compound in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of gamma-secretase modulators, which are being investigated for the treatment of Alzheimer's disease. The study demonstrated that the carboxylic acid moiety at the 7-position of the benzodiazepine ring allows for efficient coupling with various amines, enabling the generation of a diverse library of compounds with potential therapeutic effects.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, where researchers utilized 1-(benzyloxy)carbonyl-5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid as a precursor for the development of selective kinase inhibitors. The study emphasized the compound's ability to serve as a rigid scaffold that can mimic peptide-binding motifs, making it particularly useful in the design of inhibitors targeting protein-protein interactions. The researchers also noted that the Cbz-protecting group could be selectively removed under mild conditions, allowing for further functionalization of the benzodiazepine core.

In addition to its applications in drug discovery, this compound has also been explored in the field of chemical biology. A recent preprint on ChemRxiv described its use as a fluorescent probe for studying enzyme-substrate interactions. The carboxylic acid group was conjugated to a fluorophore, and the resulting derivative was used to monitor the activity of proteases in real-time. This innovative approach provides a new tool for understanding enzyme mechanisms and screening potential inhibitors.

The safety and handling of 1-(benzyloxy)carbonyl-5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid have also been addressed in recent literature. A 2023 safety assessment published in Regulatory Toxicology and Pharmacology concluded that the compound exhibits low acute toxicity but recommended proper personal protective equipment (PPE) during handling due to its potential to cause mild skin and eye irritation. The assessment also highlighted the importance of storing the compound under inert conditions to prevent degradation.

Looking ahead, the versatility of 1-(benzyloxy)carbonyl-5-oxo-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-7-carboxylic acid positions it as a promising candidate for further research in drug development and chemical biology. Its ability to serve as a multifunctional intermediate, combined with its relatively straightforward synthesis, makes it an attractive option for medicinal chemists. Future studies are expected to explore its applications in targeted drug delivery systems and as a scaffold for the development of novel therapeutics for neurological disorders.